2,4-Dibromo-2,4-dimethylpentan-3-one
Overview
Description
2,4-Dibromo-2,4-dimethylpentan-3-one is an α,α′-dibromoketone . It is a clear colorless to amber liquid .
Synthesis Analysis
This compound may be used in the synthesis of 2-dimethylamino-4-methylene-1,3-dioxolanes, via debromination using a zinc-copper couple in dimethylformamide and dimethylacetamide .Molecular Structure Analysis
The molecular formula of 2,4-Dibromo-2,4-dimethylpentan-3-one is C7H12Br2O . The molecular weight is 271.98 .Chemical Reactions Analysis
Electroreduction of 2,4-Dibromo-2,4-dimethylpentan-3-one in polar aprotic solvent has been reported . Electrochemical reduction of this compound in acetic acid and sodium acetate yields α-acetoxy ketones . It also reacts with lithium dimethylcuprate (I) in diethyl ether at -78°C to yield 2,2,4-trimethyl-3-pentanone (an α methyl ketone) .Physical And Chemical Properties Analysis
This compound has a boiling point of 89-91 °C at 13 mm Hg . The density is 1.61 g/mL at 25 °C . It is slightly soluble in water (50 g/L at 20°C) .Scientific Research Applications
Electrochemical Systems
The study by Sharon et al. (2017) presents 2,4-dimethoxy-2,4-dimethylpentan-3-one (DMDMP) as a new aprotic solvent for Li-O2 cells. DMDMP shows resistance to degradation by reduced oxygen species, making it a promising solvent for electrochemical systems involving oxygen reduction.
Conformational Analysis in Organic Chemistry
R. Göttlich et al. (1997) explored the conformational preferences of 2,4-dimethylpentane derivatives, which include 2,4-Dibromo-2,4-dimethylpentan-3-one. This research, detailed in Göttlich et al. (1997), is significant for understanding the stereochemistry in polyketide derived natural products.
Reaction Mechanisms in Inorganic Chemistry
The work by Baggett et al. (1979) investigates the mechanism of metal-centred rearrangement in titanium(IV) complexes containing 2,4-dimethylpentane-2,4-diolate ligands. This research aids in understanding the dynamics of ligand exchange and enantiomerization in metal complexes.
Structural Studies and Molecular Dynamics
M. Sugino et al. (1990) conducted a study on the molecular structure of 2,4-dimethylpentane. Their research, published in Sugino et al. (1990), combined gas electron diffraction, vibrational spectroscopy, and ab initio calculations to provide insights into the structural and conformational dynamics of such molecules.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of 2-dimethylamino-4-methylene-1,3-dioxolanes .
Mode of Action
The compound interacts with its targets through a process of debromination using a zinc-copper couple in dimethylformamide and dimethylacetamide . This reaction results in the formation of 2-dimethylamino-4-methylene-1,3-dioxolanes .
Biochemical Pathways
The compound’s role in the synthesis of 2-dimethylamino-4-methylene-1,3-dioxolanes suggests it may influence pathways involving these dioxolanes .
Pharmacokinetics
It’s slightly soluble in water , which could impact its bioavailability.
Result of Action
Its role in the synthesis of 2-dimethylamino-4-methylene-1,3-dioxolanes suggests it may have effects related to these compounds .
Action Environment
It’s known that the compound should be stored in a cool place, away from strong oxidizing agents, reducing agents, and bases .
properties
IUPAC Name |
2,4-dibromo-2,4-dimethylpentan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12Br2O/c1-6(2,8)5(10)7(3,4)9/h1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWSOAIMZWLDPST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)C(C)(C)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80298064 | |
Record name | 2,4-Dibromo-2,4-dimethylpentan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80298064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17346-16-6 | |
Record name | 2,4-Dibromo-2,4-dimethyl-3-pentanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17346-16-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 120442 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017346166 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17346-16-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=120442 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Dibromo-2,4-dimethylpentan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80298064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.